molecular formula C16H19N3O4 B2916208 Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate CAS No. 848133-74-4

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate

Cat. No. B2916208
CAS RN: 848133-74-4
M. Wt: 317.345
InChI Key: STFJATKWKPLWME-ZRDIBKRKSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate, also known as CA-074, is a small molecule inhibitor that targets the cysteine protease cathepsin B. This molecule has been extensively studied for its potential use in cancer therapy and other diseases that involve the overexpression of cathepsin B.

Mechanism of Action

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate works by irreversibly inhibiting the activity of cathepsin B. This molecule binds covalently to the active site of cathepsin B, preventing it from cleaving its target proteins. This leads to a decrease in the activity of cathepsin B and a reduction in its downstream effects, such as tumor invasion and metastasis.
Biochemical and Physiological Effects:
Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to have minimal toxicity in animal models. This molecule is rapidly metabolized and excreted from the body, with a half-life of less than 30 minutes in rats. In addition, Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to have minimal effects on other cysteine proteases, suggesting that it has a high degree of specificity for cathepsin B.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in lab experiments is its high degree of specificity for cathepsin B. This molecule has been shown to have minimal effects on other cysteine proteases, making it a useful tool for studying the specific effects of cathepsin B inhibition. However, one limitation of using Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate is its short half-life in vivo. This molecule is rapidly metabolized and excreted from the body, which can make it difficult to achieve sustained inhibition of cathepsin B in animal models.

Future Directions

There are many potential future directions for research on Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate. One area of interest is the development of more stable analogs of this molecule that can achieve sustained inhibition of cathepsin B in vivo. Another area of interest is the use of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, there is a need for further research on the potential use of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate in other diseases, such as Alzheimer's disease and osteoarthritis, which involve the overexpression of cathepsin B.

Synthesis Methods

The synthesis of Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate involves the reaction of ethyl cyanoacetate with 4-acetamido-3-ethoxyaniline in the presence of a base catalyst. The resulting product is then treated with acetic anhydride to form the final compound. This synthesis method has been optimized to produce high yields of pure Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate.

Scientific Research Applications

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been extensively studied for its potential use in cancer therapy. Cathepsin B is overexpressed in many types of cancer, and its activity has been linked to tumor invasion and metastasis. Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate has been shown to inhibit the activity of cathepsin B, leading to decreased tumor growth and metastasis in animal models. This molecule has also been studied for its potential use in other diseases, such as Alzheimer's disease and osteoarthritis, which involve the overexpression of cathepsin B.

properties

IUPAC Name

ethyl (E)-3-(4-acetamido-3-ethoxyanilino)-2-cyanoprop-2-enoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N3O4/c1-4-22-15-8-13(6-7-14(15)19-11(3)20)18-10-12(9-17)16(21)23-5-2/h6-8,10,18H,4-5H2,1-3H3,(H,19,20)/b12-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STFJATKWKPLWME-ZRDIBKRKSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)NC=C(C#N)C(=O)OCC)NC(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=C(C=CC(=C1)N/C=C(\C#N)/C(=O)OCC)NC(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 3-((4-acetamido-3-ethoxyphenyl)amino)-2-cyanoacrylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.